2-[1-[(2-methylphenyl)methyl]indol-3-yl]sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide

• IUPAC Name: 2-[1-[(2-methylphenyl)methyl]indol-3-yl]sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C25H21F3N2O2S/c1-17-6-2-3-7-18(17)14-30-15-23(21-8-4-5-9-22(21)30)33-16-24(31)29-19-10-12-20(13-11-19)32-25(26,27)28/h2-13,15H,14,16H2,1H3,(H,29,31)
• InChI Key: XPSADAVGRUXRJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C25H21F3N2O2S
• Molecular Weight: 470.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes an indole ring, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. This structure is attached to a sulfanyl group, which is then connected to an acetamide group with a trifluoromethoxy phenyl substituent.

Scientific Research Applications

Molecular Docking and Synthesis

A study focused on the design-based synthesis of an indole acetamide derivative, demonstrating its potential in anti-inflammatory applications through molecular docking analysis targeting cyclooxygenase COX-1 and 2 domains. This research involved geometrical optimization and interaction energy studies, highlighting the compound's stability and electronic charge transfer within the molecule through analyses such as Frontier molecular orbitals and Hirshfeld surface analysis (Al-Ostoot et al., 2020).

Antimicrobial Applications

Another area of research explored the synthesis of new thiazolidin-4-One derivatives to determine their antimicrobial activity. The synthesized compounds showed in vitro antibacterial activity against pathogens such as Staphylococcus aureus and Escherichia coli, as well as antifungal activity, demonstrating the compound's relevance in developing new antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013).

Antioxidant Properties

Research on the synthesis and evaluation of certain derivatives for their antioxidant properties revealed considerable activity, with some compounds exhibiting remarkable activity at low concentrations. This suggests the potential of these derivatives in developing new antioxidant agents, especially those with substituted phenyl rings (Gopi & Dhanaraju, 2020).

Antiviral and Virucidal Activity

The antiviral and virucidal activities of synthesized derivatives were also assessed, showing potential in reducing viral replication of tested viruses. This indicates the compound's applicability in antiviral research and therapy development (Wujec et al., 2011).

Structural and Antimicrobial Screening

The synthesis, structural elucidation, and antimicrobial screening of derivatives bearing a sulfonamide moiety highlighted the synthesis of heterocyclic compounds incorporating the sulfamoyl moiety as potential antimicrobial agents. This work demonstrated the compounds' efficacy against bacterial and fungal strains, emphasizing the structure-activity relationship in antimicrobial applications (Darwish et al., 2014).